Cas no 1220038-99-2 (3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride)

• Product Name: 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride
• CAS No: 1220038-99-2
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 1071546
• PubChem ID: 56831838
• Update Time: 2025-05-23

3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-hydroxy-1-piperidinyl)-1-propanone hydrochloride
• 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride
• CS-0442635
• 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one;hydrochloride
• AKOS015848115
• Z1695670018
• EN300-105496
• 1220038-99-2
• 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-onehydrochloride

• MDL： MFCD13562051
• Inchi： 1S/C8H16N2O2.ClH/c9-4-1-8(12)10-5-2-7(11)3-6-10;/h7,11H,1-6,9H2;1H
• InChI Key： PLIHQUGMYMPWMC-UHFFFAOYSA-N
• SMILES： Cl.OC1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 208.0978555g/mol
• Monoisotopic Mass: 208.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride

3-Amino-1-(4-Hydroxypiperidin-1-yl)Propan-1-one Hydrochloride: A Comprehensive Overview

3-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride, also known by its CAS number 1220038-99-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a piperidine ring with a hydroxyl substituent, and a ketone group. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications.

The molecular structure of 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride is intriguing. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as a versatile scaffold for various functional groups. The hydroxyl group attached to the piperidine ring introduces additional complexity, enabling the compound to participate in hydrogen bonding and other non-covalent interactions. The amino group at the third position of the propanone chain adds further functionality, potentially allowing for interactions with biological systems.

Recent studies have highlighted the potential of 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride in drug discovery. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be exploited in the development of new catalysts or sensors.

The synthesis of 3-amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for pharmacological studies where stereochemistry plays a critical role.

The physical and chemical properties of this compound are well-documented. Its solubility in water and organic solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions has also been extensively studied, ensuring its reliability in both laboratory and industrial settings.

In conclusion, 3-amino-1-(4-hydroxypiperidin-1-y